1-Octadecyl-2-octadecanoyl-sn-glycero-3-phosphocholine
Overview
Description
1-octadecyl-2-octadecanoyl-sn-glycero-3-phosphocholine is a phosphatidylcholine O-36:0 in which the alkyl and acyl groups specified at positions 1 and 2 are octadecyl and octadecanoyl respectively. It is a 2-acyl-1-alkyl-sn-glycero-3-phosphocholine and a phosphatidylcholine O-36:0. It derives from an octadecanoic acid.
Scientific Research Applications
Interaction with Potassium Channels
Potier et al. (2011) studied the interaction of 1-Octadecyl-2-octadecanoyl-sn-glycero-3-phosphocholine (also known as edelfosine) with potassium channels. They found that this compound could interact with plasma membrane ion channels and modulate their function, highlighting its potential in targeting cellular mechanisms (Potier et al., 2011).
Effects on Membrane Biophysics
Torrecillas et al. (2006) examined the effects of edelfosine on the physical properties of model membranes. Their findings suggest that this compound can significantly alter membrane biophysics, which may contribute to understanding its mechanism of action in biological systems (Torrecillas et al., 2006).
Influence on Lipid Rafts
Research by Heczková and Slotte (2006) showed that edelfosine can stabilize cholesterol–sphingomyelin domains (lipid rafts) in cell membranes. This study provides insights into how edelfosine may affect cell membrane properties and functions (Heczková & Slotte, 2006).
Impact on Raft Organization
Ausili et al. (2008) investigated the effect of edelfosine on raft structures in model membranes. Their findings suggest that edelfosine can significantly modify the structure of these rafts, which might be a crucial aspect of its mode of action in cells (Ausili et al., 2008).
Presence in Mycoplasma fermentans
Wagner et al. (2000) identified ether lipids, similar to this compound, in the cell membrane of Mycoplasma fermentans. This discovery adds to the understanding of membrane lipid composition in different organisms (Wagner et al., 2000).
Antiproliferative Properties
Li et al. (2001) synthesized a photoactivatable analogue of edelfosine to study its antiproliferative effects. This research contributes to the understanding of how such compounds can be used to inhibit cell proliferation in cancer research (Li et al., 2001).
Enzymatic Assay Differentiation
El Alaoui et al. (2016) developed an enzymatic assay to measure specific activities using synthetic glycerophosphatidylcholines, including compounds similar to edelfosine. This assay helps in distinguishing between different enzyme activities, offering a tool for biochemical research (El Alaoui et al., 2016).
Properties
Molecular Formula |
C44H90NO7P |
|---|---|
Molecular Weight |
776.2 g/mol |
IUPAC Name |
[(2R)-2-octadecanoyloxy-3-octadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
InChI |
InChI=1S/C44H90NO7P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-39-49-41-43(42-51-53(47,48)50-40-38-45(3,4)5)52-44(46)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h43H,6-42H2,1-5H3/t43-/m1/s1 |
InChI Key |
BKEDGKIMIUGHDV-VZUYHUTRSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCCCC |
physical_description |
Solid |
Origin of Product |
United States |
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